![molecular formula C11H13ClF3NO2 B2564546 Methyl 3-amino-3-[3-(trifluoromethyl)phenyl]propanoate hydrochloride CAS No. 1354951-67-9](/img/structure/B2564546.png)
Methyl 3-amino-3-[3-(trifluoromethyl)phenyl]propanoate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-amino-3-[3-(trifluoromethyl)phenyl]propanoate hydrochloride” is a chemical compound with the IUPAC name "methyl 3-amino-3- (4- (trifluoromethyl)phenyl)propanoate hydrochloride" .
Synthesis Analysis
The compound is synthesized through an enantioselective approach using (+)-Diethyl L-tartrate and 4-trifluoromethylphenylacetic acid as starting materials. The compound is purified using chromatography and characterized using NMR spectroscopy, HPLC, and Mass Spectrometry .Molecular Structure Analysis
The molecular formula of “this compound” is C12H14ClF3NO2 . The InChI code is "1S/C11H12F3NO2.ClH/c1-17-10(16)6-9(15)7-3-2-4-8(5-7)11(12,13)14;/h2-5,9H,6,15H2,1H3;1H/t9-;/m1./s1" .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 283.68 g/mol . It is a powder that is stored at 4°C .Scientific Research Applications
Asymmetric Synthesis and Novel Compound Formation
Novel Asymmetric Synthesis of (S)-Esmolol : A study by Narsaiah and Kumar (2011) outlines an efficient method for asymmetrically synthesizing (S)-methyl 3-[4-[2-hydroxy-3-(isopropyl amino) propoxy] phenyl] propanoate, a key intermediate in the production of (S)-Esmolol, using hydrolytic kinetic resolution with Jacobsen catalyst (Narsaiah & Kumar, 2011).
Synthesis of Imidazo[1,2-a]pyrimidine Compounds : Liu (2013) reports the preparation of 6-[(Trifluoromethyl) phenyl]-4-hydroxyl-2-aminopyrimidine from methyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate, leading to the synthesis of three novel imidazo[1,2-a]pyrimidine compounds, showcasing the chemical's utility in generating complex heterocyclic structures (Liu, 2013).
Biocatalysis Applications
- Biocatalysis of S-3-amino-3-phenylpropionic Acid : A study by Li et al. (2013) explores the use of Methylobacterium oryzae for the enantioselective biocatalysis of ethyl-3-amino-3-phenylpropanoate, demonstrating the potential of using microorganisms for the stereoselective synthesis of pharmaceutical intermediates (Li et al., 2013).
Chemical Synthesis and Characterization
Reactions with Nucleophiles : Sokolov and Aksinenko (2010) detail reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates with various nucleophiles, leading to the formation of acyclic and heterocyclic compounds containing trifluoromethyl groups, showcasing the compound's reactivity and potential for creating diverse chemical structures (Sokolov & Aksinenko, 2010).
Spectroscopic and Diffractometric Study : Vogt et al. (2013) conducted a detailed analysis of polymorphism in a closely related compound, demonstrating the importance of advanced characterization techniques in understanding the physical properties of pharmaceutical compounds (Vogt et al., 2013).
Mechanism of Action
Mode of Action
It is known that the trifluoromethyl group in the compound can form electron donor–acceptor (eda) complexes, which can undergo an intramolecular single electron transfer (set) reaction . This suggests that the compound might interact with its targets through electron transfer mechanisms.
Biochemical Pathways
Given the presence of the trifluoromethyl group, it is possible that this compound could influence pathways involving electron transfer reactions
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially affect the action of this compound .
properties
IUPAC Name |
methyl 3-amino-3-[3-(trifluoromethyl)phenyl]propanoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO2.ClH/c1-17-10(16)6-9(15)7-3-2-4-8(5-7)11(12,13)14;/h2-5,9H,6,15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGWMURZHACRUMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(C1=CC(=CC=C1)C(F)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.